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Compound of Interest

Compound Name: 4-Cyano-3-hydroxycinnamic acid

Cat. No.: B8250101 Get Quote

Section 1: Chemical Identity & Stability Profile
The stability of cinnamic acid derivatives is dictated by the conjugated double bond system,

which is susceptible to photo-isomerization and oxidation.[1]
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Feature -Cyano-4-hydroxycinnamic

acid (Common Target)

4-Cyano-3-hydroxycinnamic

acid (Literal Query)

Common Acronyms
CHCA, HCCA,

-CHCA
N/A (Building Block)

CAS Number 28166-41-8 1262018-87-0

Primary Use
MALDI Matrix, MCT1 Inhibitor

(Oncology)

Organic Synthesis

Intermediate

Solid State Stability >2 Years at +4°C (Desiccated)
1-2 Years at RT (Inert

Atmosphere)

Solution Stability
Hours to Days (Solvent

dependent)
Unstable (Use immediately)

Light Sensitivity High (Yellows upon oxidation) Moderate

Hygroscopic? Yes (Hydrolysis risk)
Unknown (Treat as

hygroscopic)

Section 2: Troubleshooting & FAQs
Category A: Solid State Storage & Shelf-Life[1]
Q: The manufacturer’s CoA does not list an expiration date. Is my reagent still valid? A: Most

suppliers (e.g., Sigma-Aldrich, AdipoGen) do not assign a hard expiration date to solid CHCA.

[1] Instead, they provide a "Quality Release Date" or "Retest Date."

Guideline: If stored at +4°C in a dark, desiccated environment, the solid is stable for

minimum 2 years.[7]

Self-Validation: Visually inspect the powder.[1] It should be a white to pale yellow crystalline

powder.

Dark Yellow/Orange: Significant oxidation has occurred.[1] Discard.
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Clumping: Moisture ingress.[1] Recrystallization is required for MALDI, but it may be

usable for rough cell assays (though not recommended).

Q: Can I store the powder at Room Temperature (RT)? A: Short-term storage (weeks) at RT is

acceptable if the container is tightly sealed and protected from light.[1] For long-term archiving,

+4°C or -20°C is mandatory to prevent slow decarboxylation and oxidation.[1]

Category B: Solution Stability (Experimental Context)
Q: I prepared a stock solution in DMSO/Methanol. How long can I keep it? A:

MCT Inhibition Assays (DMSO Stock):

Stability:[1][7][8][9] Stable for 1 month at -20°C if protected from light.

Risk:[1][10][11] Repeated freeze-thaw cycles induce precipitation.[1] Aliquot immediately

upon preparation.

MALDI Matrix (Acetonitrile/Water/TFA):

Stability:[1][7][8][9]Use Fresh (Daily).

Mechanism:[1] In acidic aqueous/organic mixtures, CHCA can undergo slow hydrolysis or

esterification with the solvent (methanolysis). Furthermore, evaporation changes the

concentration, affecting the critical crystal-to-analyte ratio.[1]

Troubleshooting: If you see "sweet spot" reduction or poor ionization, discard the solution.

Do not "top up" old matrix solution.

Q: My MALDI spectra show high background noise and adducts. Is the matrix degrading? A:

Not necessarily degrading, but likely contaminated or oxidized.

The "Yellow" Warning: If your matrix solution turns distinctively yellow, photo-oxidation

products are present.[1] These impurities compete for ionization energy and create

background noise in the low mass region (<500 Da).[1]

Fix: Prepare fresh matrix from white powder. Wrap the tube in aluminum foil during the

experiment.
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Section 3: Experimental Validation Protocols
Protocol 1: Purity Verification (Self-Check)
Before committing to expensive drug treatment assays or mass spec runs, validate the reagent.

[1]

Dissolve: Prepare a 1 mg/mL solution in 50% Acetonitrile/Water.

UV-Vis Scan: Measure absorbance from 200–400 nm.[1]

Pass: Distinct

around 330–340 nm (characteristic of the cinnamoyl backbone).[1]

Fail: Significant broadening of the peak or new shoulders >360 nm (indicates oxidation

polymers).[1]

Visual Check: The solution must be clear and colorless to very pale yellow.[1]

Protocol 2: Rescue of Hydrated Powder (Recrystallization)
If your CHCA powder has clumped due to moisture (hygroscopicity):

Dissolve saturated amount in hot Ethanol (approx. 50-60°C).

Filter while hot to remove insoluble dust/impurities.[1]

Add warm water dropwise until slight turbidity persists.

Allow to cool slowly to RT, then to +4°C.

Filter crystals and dry in a vacuum desiccator.[1]

Section 4: Mechanism of Degradation[1]
Understanding why the chemical fails allows for better experimental design.
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Figure 1: Degradation pathways of Cyano-hydroxycinnamic acids. Light and Oxygen are the

primary accelerators of degradation, leading to yellowing and loss of ionization efficiency.

Section 5: Troubleshooting Decision Tree
Use this logic flow to diagnose reagent-related failures in your workflow.
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Figure 2: Diagnostic workflow for evaluating reagent viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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